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Compound of Interest

Compound Name: ICA-105574

Cat. No.: B1674253

For Researchers, Scientists, and Drug Development Professionals

This document provides critical guidance on the proper disposal and safe handling of ICA-

105574 (Chemical Name: 3-Nitro-N-(4-phenoxyphenyl)benzamide; CAS No: 316146-57-3).
Adherence to these procedures is essential to ensure personnel safety and environmental

protection.

Hazard Identification and Safety Summary

ICA-105574 is a chemical compound that requires careful handling due to its potential health
and environmental hazards. The following table summarizes the key hazard information based
on the available Safety Data Sheet (SDS).[1]

Hazard Category GHS Pictogram Signal Word Hazard Statement

H317: May cause an

Skin Sensitization GHSO07 Warning allergic skin reaction.

[1]

H319: Causes serious

Eye Irritation GHSO07 Warning S
eye irritation.[1]
Hazardous to the ) H400: Very toxic to
) ) GHSO09 Warning o
Aquatic Environment aquatic life.[1]
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Personal Protective Equipment (PPE)

All personnel handling ICA-105574 must use appropriate personal protective equipment to

minimize exposure risk.

Protection Type Recommended Equipment

Wear safety glasses with side-shields or

Eye/Face Protection )
chemical goggles.

) ] Wear protective gloves (e.g., nitrile rubber), a
Skin Protection o
lab coat, and ensure skin is not exposed.

Use in a well-ventilated area. If dust or aerosols

Respiratory Protection are generated, a NIOSH-approved respirator is
recommended.
Hand Washing Wash hands thoroughly after handling.[1]

Disposal Protocol for ICA-105574

The following step-by-step protocol outlines the required procedures for the safe disposal of
ICA-105574. This protocol is designed to be a comprehensive guide from initial waste
generation to final disposal.

Waste Identification and Segregation

o Waste Characterization: All waste containing ICA-105574, including pure compound,
contaminated labware (e.g., pipette tips, vials), and solutions, must be treated as hazardous
waste.

o Segregation: Do not mix ICA-105574 waste with other waste streams. It should be collected
in a dedicated, clearly labeled hazardous waste container.

Waste Collection and Storage

o Container: Use a chemically resistant, leak-proof container with a secure lid. The container
must be in good condition and compatible with the waste.
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o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "ICA-105574" or "3-Nitro-N-(4-phenoxyphenyl)benzamide," and the
associated hazard symbols (irritant, environmental hazard).

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area. The storage area should be away from incompatible
materials.

Spill Management

In the event of a spill, follow these procedures:
o Evacuate: Clear the immediate area of all personnel.
e Ventilate: Increase ventilation in the area.

o Containment: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,
sand).

o Collection: Carefully collect the absorbed material and any contaminated soil or surfaces into
a labeled hazardous waste container.

» Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water. All cleaning materials must be disposed of as hazardous waste.

e Reporting: Report the spill to the laboratory supervisor and the institutional Environmental
Health and Safety (EHS) department.

Final Disposal Procedure

e Regulatory Compliance: The disposal of ICA-105574 must be conducted in strict accordance
with all applicable local, state, and federal environmental regulations.

o Licensed Waste Disposal Service: Arrange for the collection and disposal of the hazardous
waste through a licensed and reputable chemical waste disposal company.

o Documentation: Maintain a detailed record of the waste disposal, including the date, quantity
of waste, and the disposal company used.
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Visualized Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of ICA-105574,
from initial handling to final disposal.

ICA-105574 Disposal Workflow
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Caption: Logical workflow for the safe disposal of ICA-105574.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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